Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

Efficacy & Clinical Outcomes: Anacetrapib vs.
Obicetrapib

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S548849

The following table summarizes the comparative efficacy of Anacetrapib and Obicetrapib based on a recent
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network meta-analysis and clinical trial results. [1] [2]

Get Quote

Parameter

Anacetrapib

Obicetrapib

Notes

LDL-C Reduction

HDL-C Increase

ApoB Reduction

MD -30.18 mg/dL
(95% CI [-39.28;
-21.08]), p<0.0001

[1]

MD +103.81 mg/dL
(95% CI [78.43;
129.19]), p<0.0001

[1]

MD -20.83 mg/dL
(95% CI [-26.45;
-15.21]), p<0.0001

[1]

MD -32.40 mg/dL (95% ClI
[-44.02; -20.78]), p<0.0001 [1]
/ -37.21% (95% CI: -41.53 to
-32.90), p<0.01 [2]

MD +156.77 mg/dL (95% CI
[117.41; 196.13]), p<0.0001
[1] / +142.17% (95% ClI:
117.56 to 166.78), p<0.01 [2]

MD -20.67 mg/dL (95% CI
[-27.43; -13.92]), p<0.0001 [1]
| -24.65% (95% Cl: -28.71 to
-20.59), p<0.01 [2]

Comparable significant
reductions.

Obicetrapib shows
superior efficacy in
raising HDL-C.

Comparable significant
reductions.
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Parameter

Triglyceride
Reduction

Lipoprotein(a)
Reduction

Major Coronary
Event Risk

Reduction

Key Evidence

Anacetrapib

MD -9.15 mg/dL
(95% ClI [-14.37;
-3.94]), p<0.001 [1]

Reduced by 36% in
DEFINE trial [3]

RR 0.88 (95% CI:
0.83-0.93), P<0.001
over 6.3 yrs [4] [5]

REVEAL Trial &
Post-Trial Analysis

Obicetrapib

MD -2.78 mg/dL (95% CI
[-12.04; 6.49]), p=0.56 [1] /
-7.21% (95% CI: -11.13 to
-3.30), p<0.01 [2]

MD -37.16% (95% Cl: -43.63
to -30.70), p<0.01 [2]

Under active investigation; no
large-scale outcome data yet

[2]

Phase 3 Trials (BROADWAY,
BROOKLYN, TANDEM) [2]

Notes

Anacetrapib
demonstrates a more
consistent triglyceride-
lowering effect.

Both agents are
effective.

Anacetrapib has proven
cardiovascular outcome
benefits.

[4] [3]

Experimental Protocols & Methodologies

To critically assess the data, understanding the underlying study designs is crucial.

e« REVEAL Trial (Anacetrapib): This was a large-scale, randomized, double-blind, placebo-controlled
trial. It enrolled 30,449 adults with pre-existing atherosclerotic vascular disease. Participants were on
a background of intensive atorvastatin therapy and were randomized to receive either Anacetrapib
100 mg daily or a matching placebo. The median in-trial follow-up was 4.1 years, with a post-trial
follow-up extending to a median of 6.3 years. The primary outcome was the first occurrence of a
major coronary event (coronary death, myocardial infarction, or coronary revascularization). Lipid
measurements, where possible, used the beta-quantification method for LDL-C to avoid potential

underestimation by direct assays. [3] [5]

¢ Obicetrapib Meta-Analysis: The comparative data for Obicetrapib comes from a systematic review
and meta-analysis of 7 Randomized Controlled Trials (RCTs) comprising 3,381 participants. The

analysis pooled mean differences in lipid parameters using a random-effects model. The included
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studies, such as BROADWAY and BROOKLYN, were typically 12 months in duration and
investigated Obicetrapib at doses of 5 mg and 10 mg. [2]

Mechanism of Action: Beyond CETP Inhibition

While both drugs inhibit Cholesteryl Ester Transfer Protein (CETP), Anacetrapib has an additional, well-

researched mechanism that contributes to its efficacy.

The diagram below illustrates the dual mechanisms by which Anacetrapib reduces (V)LDL cholesterol,

with one pathway being CETP-dependent and the other CETP-independent. [6]

Anacetrapib

CETP Inhibition CETP-Independent Effect

Plasma PCSK9 |
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This CETP-independent pathway involves the downregulation of PCSKY, leading to increased LDL
receptor (LDLr) content in the liver and enhanced clearance of atherogenic lipoproteins from the blood. This

mechanism was confirmed in mouse models that do not express CETP. [6]

Safety & Tolerability Profile

¢ Anacetrapib: The long-term follow-up from the REVEAL trial found no emergence of adverse
effects on non-vascular mortality, site-specific cancer, or other serious adverse events. This supports
its favorable safety profile over a median of 6.3 years. [4] [5]

¢ Obicetrapib: A meta-analysis of available RCTs concluded that there were no significant
differences in adverse events compared to placebo, supporting its favorable short-to-medium-term
safety profile. [2]

Conclusion for Drug Development Professionals

e For Unmet Need in LDL-C Lowering: Obicetrapib shows a marginally greater percentage reduction
in LDL-C and a superior ability to raise HDL-C, making it a potent lipid-modifier. [1] [2]

e For Proven Cardiovascular Risk Reduction: Anacetrapib is the only CETP inhibitor with robust,
long-term data from a large outcomes trial demonstrating a significant reduction in major coronary
events, with a benefit that grew over time. [4] [5]

¢ For a Favorable Safety Record: Both agents appear safe in available data. However, Anacetrapib
has the distinct advantage of a proven long-term (6+ years) safety record in a high-risk population,
with no signs of off-target adverse effects that plagued earlier CETP inhibitors. [4] [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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